Cas no 1183125-58-7 (1-(thiophen-3-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine
• CAS No: 1183125-58-7
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 5740076
• PubChem ID: 17991388
• Update Time: 2025-06-10

1-(thiophen-3-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1109848
• 1-[(thiophen-3-yl)methyl]-1H-imidazol-2-amine
• SCHEMBL10775462
• 1183125-58-7
• AKOS010082204
• 1-(THIOPHEN-3-YLMETHYL)-1H-IMIDAZOL-2-AMINE
• 1H-Imidazol-2-amine, 1-(3-thienylmethyl)-
• 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine

• Inchi： 1S/C8H9N3S/c9-8-10-2-3-11(8)5-7-1-4-12-6-7/h1-4,6H,5H2,(H2,9,10)
• InChI Key： CDWGGZRYPUFLEW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1C=CN=C1N

Computed Properties

• Exact Mass: 179.05171847g/mol
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 404.6±47.0 °C(Predicted)
• pka: 8.29±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine

Introduction to 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine (CAS No: 1183125-58-7)

1-(thiophen-3-yl)methyl-1H-imidazol-2-amine, identified by the chemical compound code CAS No: 1183125-58-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazole class, a heterocyclic structure known for its broad range of biological activities. The presence of a thiophenyl moiety in its molecular framework enhances its potential for interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The structural composition of 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine includes a central imidazole ring, which is flanked by a methyl-thiophene substituent at the 1-position and an amine group at the 2-position. This configuration allows for diverse functionalization possibilities, enabling researchers to tailor its properties for specific applications. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is renowned for its stability and ability to participate in various electronic and steric interactions, which are crucial for binding to biological receptors.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of imidazole derivatives due to their demonstrated efficacy in modulating various biological pathways. The compound 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. Its unique structural features make it a promising candidate for further investigation into novel therapeutic agents.

One of the most compelling aspects of 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine is its ability to engage with multiple biological targets. The imidazole core is well-documented for its interaction with proteins such as kinases and phosphodiesterases, which are pivotal in cellular signaling. Additionally, the amine group at the 2-position provides a site for further chemical modification, allowing researchers to optimize solubility, bioavailability, and metabolic stability. These attributes make it an attractive building block for medicinal chemists seeking to develop next-generation drugs.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine for their binding affinity to target proteins. Molecular docking studies have revealed that this compound exhibits promising interactions with several therapeutic targets, including those implicated in chronic diseases such as diabetes and autoimmune disorders. These findings underscore its potential as a lead compound for drug development initiatives.

The synthesis of 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have reported efficient synthetic routes that leverage transition metal catalysis to facilitate key transformations. These methods not only enhance the scalability of production but also allow for the introduction of structural modifications tailored to specific biological needs.

In the context of drug discovery, the versatility of 1-(thiophen-3-yl)methyl-1H-imidazol-2-amine extends beyond its intrinsic pharmacological properties. Its scaffold can be modified to explore different pharmacological profiles, making it a versatile tool for medicinal chemists. For instance, appending additional functional groups can alter its solubility profile or enhance its ability to cross biological membranes, thereby improving its overall pharmacokinetic properties.

The growing interest in thiophene-containing compounds stems from their unique electronic properties and their role as bioisosteres in drug design. Thiophenes can replace benzene rings in existing drug molecules without significantly altering their biological activity while often improving pharmacokinetic profiles. This concept has been successfully applied in several marketed drugs, highlighting the importance of thiophene derivatives in modern medicine.

As research continues to uncover new therapeutic applications, 1-(thiophen-3-ylmethyl)-1H-imidazol]-2-amincle (CAS No: 1183125_58_7) is poised to play a crucial role in developing innovative treatments. Its combination of structural features and functional versatility positions it as a key intermediate in the synthesis of novel bioactive molecules. The ongoing studies into its pharmacological effects promise to expand our understanding of how imidazole-based compounds can be leveraged for therapeutic purposes.

The future directions of research on this compound may include exploring its potential as an antiviral agent or an anti-inflammatory drug. Given its ability to modulate multiple signaling pathways, it could offer a multifaceted approach to treating complex diseases. Furthermore, investigating its interactions with other drug candidates may reveal synergistic effects that could enhance treatment outcomes.

In conclusion, 1183125_58_7 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. As scientists continue to unravel the complexities of molecular interactions, thienylmethylimidazole amine derivatives like this one are likely to emerge as cornerstone compounds in drug discovery efforts worldwide